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Compound of Interest

Compound Name: ACCA;

Cat. No.: B7823545 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 1-Aminocyclopropanecarboxylic Acid (ACCA), including operational and disposal

plans. Adherence to these procedural steps is critical for minimizing risks and ensuring a safe

laboratory environment.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling ACCA, a thorough risk assessment should be conducted to ensure the

appropriate safety measures are in place. The following table summarizes the required

personal protective equipment.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety glasses with

side shields or

chemical goggles

ANSI Z87.1 certified
Protects against

splashes and dust.[1]

Face shield

To be worn in addition

to goggles when there

is a high risk of

splashing

Provides a full-face

protection from

chemical splashes.[2]

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended. Check

for degradation.[1][2]

Prevents skin contact,

which can cause

irritation or allergic

reactions.[3]

Body Protection
Laboratory coat or

disposable gown
---

Protects skin and

personal clothing from

contamination.[2][4]

PVC apron

Recommended when

handling larger

quantities or when

there is a significant

risk of splashing

Provides an additional

layer of chemical

resistance.[1]

Respiratory Protection
NIOSH-approved

respirator (e.g., N95)

Required when

engineering controls

are insufficient to

control airborne dust

or aerosols

Protects against

inhalation of harmful

particulates.[1]

Operational Plan: Step-by-Step Handling of ACCA
A systematic approach to handling ACCA is crucial for laboratory safety. The following workflow

outlines the key stages, from preparation to post-handling procedures.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure emergency equipment is accessible
(eyewash, safety shower, fire extinguisher)

Don appropriate Personal Protective Equipment (PPE)

Prepare a designated, well-ventilated work area
(fume hood recommended)

Weigh and handle solid ACCA in a fume hood
to minimize dust inhalation

Avoid all personal contact, including inhalation and skin contact

Use only non-sparking tools and keep away from ignition sources

Keep container tightly closed when not in use

Decontaminate work surfaces and equipment

Properly label and store ACCA in a cool, dry, well-ventilated area

Remove and dispose of PPE according to institutional protocols

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: Workflow for Safe Handling of ACCA.
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Disposal Plan
Proper disposal of ACCA and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow

Waste Segregation

Disposal Route

End of Experiment

Unused ACCA Contaminated PPE
(gloves, gown, etc.)

Contaminated Labware
(beakers, pipette tips, etc.)

Collect in a designated, labeled hazardous waste container

Dispose of through the institution's
Environmental Health and Safety (EHS) office

Click to download full resolution via product page

Caption: ACCA Waste Disposal Workflow.

Key Disposal Steps:

Segregate Waste: Do not mix ACCA waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines.
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Containerize: Collect all solid ACCA waste, including contaminated consumables, in a clearly

labeled, sealed, and appropriate hazardous waste container.

Labeling: Ensure the waste container is labeled with "Hazardous Waste" and the specific

chemical name, "1-Aminocyclopropanecarboxylic Acid."

Consult EHS: Always follow your institution's specific procedures for chemical waste

disposal. Contact your Environmental Health and Safety (EHS) department for guidance on

collection and disposal schedules.

Avoid Drains: Never dispose of ACCA or its solutions down the sink.[4]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario Immediate Action

Skin Contact

Immediately remove contaminated clothing.[3]

Rinse the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] Seek immediate

medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Contain the spill

using an inert absorbent material. Collect the

spilled material and place it in a sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete. Report the spill to your supervisor and

EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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